Cas no 28470-84-0 (Oxazolidinethione)
Oxazolidinethione structure
Product Name:Oxazolidinethione
CAS No:28470-84-0
MF:C3H5NOS
MW:103.142899274826
CID:282059
PubChem ID:2733223
Update Time:2025-04-19
Oxazolidinethione Chemical and Physical Properties
Names and Identifiers
-
- Oxazolidinethione
- 1,3-oxazolane-2-thione
- NSC 15071
- UNII-6SMJ3CUW4C
- HY-W038985
- PD171671
- 5840-81-3
- Carbamothioic acid, (2-hydroxyethyl)-, .gamma.-lactone
- 1,3-Oxazolidine-2-thione
- NSC15071
- InChI=1/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6
- NSC209913
- MFCD00125763
- NSC-15071
- Q27265448
- EN300-25556
- NSC 209913
- 2-Oxazolidinethione
- CS-0097403
- DTXSID20873511
- NSC-209913
- 6SMJ3CUW4C
- 2-mercaptooxazoline
- CHEBI:195165
- Oxazolidine-2-thione
- OXAZOLIDINE,2-THIONE
- 2-Thioxotetrahydro-1,3-Oxazole
- Carbamothioic acid, (2-hydroxyethyl)-, gamma-lactone
- 4,5-dihydro-1,3-oxazole-2-thiol
- FT-0694546
- A869455
- 28470-84-0
- 2-Mercapto-2-oxazoline
- 2-Thiooxazolidone
- A800921
- 4,5-dihydro-oxazole-2-thiol
- (2-Hydroxyethyl)thiocarbamic acid, gamma-lactone
- SCHEMBL88697
- AKOS006222313
-
- Inchi: 1S/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6)
- InChI Key: UMURLIQHQSKULR-UHFFFAOYSA-N
- SMILES: S=C1NCCO1
Computed Properties
- Exact Mass: 103.00918496g/mol
- Monoisotopic Mass: 103.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 53.4Ų
Oxazolidinethione Related Literature
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1. Investigation of new chiral 1,3-oxazolidine-2-thiones: analytical separation and optical resolution of racemic carboxylic acids and amino acidsYoshimitsu Nagao,Toshio Kumagai,Shozo Yamada,Eiichi Fujita,Yoshinori Inoue,Yunosuke Nagase,Sakae Aoyagi,Takao Abe J. Chem. Soc. Perkin Trans. 1 1985 2361
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Stuart C. D. Kennington,Alejandro Gómez-Palomino,Ernest Salomó,Pedro Romea,Fèlix Urpí,Mercè Font-Bardia Org. Biomol. Chem. 2018 16 4807
-
3. Synthesis of salinomycinPhilip J. Kocieński,Richard C. D. Brown,Agnès Pommier,Martin Procter,Bernd Schmidt J. Chem. Soc. Perkin Trans. 1 1998 9
-
Ismail Awheda,Nezire Saygili,A. Christopher Garner,John D. Wallis RSC Adv. 2013 3 24997
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Shinji Tsunoi,Hiroki Takahashi,Yugo Takano,Aritomo Okamura,Ikuya Shibata RSC Adv. 2012 2 6140
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